Cas no 2639378-64-4 (rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine)

Technical Introduction: rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine is a chiral cyclopentyl derivative featuring dual amine functionalities and a fluorine substituent. Its stereochemical complexity and functional group arrangement make it a valuable intermediate in pharmaceutical synthesis, particularly for designing bioactive molecules with targeted stereoselectivity. The presence of both primary amine groups enables versatile derivatization, while the fluorine atom enhances metabolic stability and binding affinity in drug candidates. This compound is suited for applications in medicinal chemistry, including the development of enzyme inhibitors or receptor modulators. Its well-defined rac-(1R,3S) configuration ensures reproducibility in research and scale-up processes.
rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine structure
2639378-64-4 structure
Product Name:rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine
CAS No:2639378-64-4
MF:C7H15FN2
MW:146.205805063248
CID:5642529
PubChem ID:165898631
Update Time:2025-06-13

rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2639378-64-4
    • EN300-27783030
    • rac-[(1R,3S)-3-(aminomethyl)-1-fluorocyclopentyl]methanamine
    • rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine
    • Inchi: 1S/C7H15FN2/c8-7(5-10)2-1-6(3-7)4-9/h6H,1-5,9-10H2/t6-,7+/m1/s1
    • InChI Key: ZESCFYCZEVDBKO-RQJHMYQMSA-N
    • SMILES: F[C@@]1(CN)CC[C@@H](CN)C1

Computed Properties

  • Exact Mass: 146.12192665g/mol
  • Monoisotopic Mass: 146.12192665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 52Ų

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rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine Related Literature

Additional information on rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine

Recent Advances in the Study of rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine (CAS: 2639378-64-4)

In recent years, the compound rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine (CAS: 2639378-64-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated cyclopentylamine derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and pain management. The unique structural features of this compound, including its fluorinated cyclopentane core and dual amine functionality, make it an attractive scaffold for drug development.

Recent studies have focused on optimizing the synthetic routes for rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a highly efficient asymmetric synthesis method using chiral auxiliary-mediated cyclization, achieving >99% enantiomeric excess. This advancement is particularly significant as it addresses previous challenges in obtaining the desired stereochemistry at scale, which had limited the compound's broader application in preclinical studies.

Pharmacological investigations have revealed that rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine exhibits notable binding affinity to several neurotransmitter receptors, including NMDA and sigma-1 receptors. In vitro studies conducted by a multinational research consortium demonstrated that the compound modulates glutamate transmission with an EC50 of 42 nM, suggesting potential applications in neurodegenerative diseases. Furthermore, its fluorinated structure enhances blood-brain barrier penetration, as confirmed by recent PET imaging studies in primate models.

The metabolic stability and safety profile of this compound have been extensively evaluated in recent preclinical trials. A 2024 toxicology study published in Chemical Research in Toxicology reported favorable pharmacokinetic properties, with a plasma half-life of approximately 6 hours in rodent models and minimal off-target effects at therapeutic doses. These findings support the continued development of derivatives based on this scaffold for potential clinical applications.

Current research directions include the exploration of rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine as a precursor for positron emission tomography (PET) tracers. Several research groups have successfully incorporated fluorine-18 at the cyclopentyl position, creating novel imaging agents for neurological disorders. This application capitalizes on the compound's inherent CNS penetration properties and provides a platform for developing next-generation diagnostic tools.

In conclusion, rac-(1R,3S)-3-(aminomethyl)-1-fluorocyclopentylmethanamine (CAS: 2639378-64-4) represents a versatile and pharmacologically interesting scaffold with multiple potential applications in medicinal chemistry. The recent advancements in its synthesis, coupled with growing understanding of its biological activity, position this compound as an important focus area for future drug discovery efforts in neurology and psychiatry.

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